Cas no 2870652-90-5 (4-Piperidinecarboxylic acid, 1-[1-(2,2,2-trifluoroacetyl)-3-pyrrolidinyl]- )

• Product Name: 4-Piperidinecarboxylic acid, 1-[1-(2,2,2-trifluoroacetyl)-3-pyrrolidinyl]-
• CAS No: 2870652-90-5
• MF: C₁₂H₁₇F₃N₂O₃
• MW: 294.270193815231
• CID: 5563613
• Update Time: 2025-05-23

4-Piperidinecarboxylic acid, 1-[1-(2,2,2-trifluoroacetyl)-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]-4-piperidinecarboxylic acid (ACI)
• 4-Piperidinecarboxylic acid, 1-[1-(2,2,2-trifluoroacetyl)-3-pyrrolidinyl]-

• Inchi： 1S/C12H17F3N2O3/c13-12(14,15)11(20)17-6-3-9(7-17)16-4-1-8(2-5-16)10(18)19/h8-9H,1-7H2,(H,18,19)
• InChI Key： IGRJWANGBUUURZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2CCN(C(C(F)(F)F)=O)C2)CC1)O

Additional information on 4-Piperidinecarboxylic acid, 1-[1-(2,2,2-trifluoroacetyl)-3-pyrrolidinyl]-

4-Piperidinecarboxylic Acid, 1-[1-(2,2,2-Trifluoroacetyl)-3-Pyrrolidinyl]

4-Piperidinecarboxylic acid, also known as 4-piperidinocarboxylic acid, is a chemical compound with the CAS number 2870652-90-5. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of the carboxylic acid group at the 4-position of the piperidine ring introduces unique chemical properties, making it a valuable intermediate in organic synthesis. The compound's structure is further modified by the substitution of a trifluoroacetyl group at the 3-position of the pyrrolidine ring, which enhances its stability and reactivity in various chemical reactions.

The synthesis of 4-piperidinecarboxylic acid involves a multi-step process that typically begins with the preparation of piperidine derivatives. The introduction of the trifluoroacetyl group is achieved through acylation reactions, which are well-documented in organic chemistry literature. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. This compound is widely used in the pharmaceutical industry as an intermediate for drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

In terms of applications, 4-piperidinecarboxylic acid has shown promise in various fields. Its ability to form stable amides and esters makes it an ideal building block for constructing complex molecular architectures. Researchers have explored its potential in drug delivery systems, where its amphiphilic nature facilitates the formation of self-assembled nanostructures. Additionally, recent studies have highlighted its role in catalysis, where it serves as a ligand for metal complexes, enhancing their activity and selectivity in asymmetric synthesis.

The structural features of this compound contribute to its versatility. The piperidine ring provides rigidity and hydrogen bonding capabilities, while the trifluoroacetyl group introduces electron-withdrawing effects that modulate reactivity. These properties make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical and thermal properties.

From a safety standpoint, handling 4-piperidinecarboxylic acid requires adherence to standard laboratory protocols to ensure safe storage and usage. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks. Its stability under normal conditions makes it suitable for long-term storage when kept away from light and moisture.

In conclusion, 4-piperidinecarboxylic acid, with its unique structural features and versatile reactivity, continues to be a valuable asset in organic synthesis and materials science. Ongoing research into its applications is expected to uncover new opportunities for its use across diverse industries.